4-fluoro-N-[(2-methyl-1H-indol-3-yl)(pyridin-4-yl)methyl]aniline

• Molecular Formula: C21H18FN3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 4-fluoro-N-[(2-methyl-1H-indol-3-yl)-pyridin-4-ylmethyl]aniline
• InChI: InChI=1S/C21H18FN3/c1-14-20(18-4-2-3-5-19(18)24-14)21(15-10-12-23-13-11-15)25-17-8-6-16(22)7-9-17/h2-13,21,24-25H,1H3
• InChI Key: LRZYMQHTOZVUQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(C3=CC=NC=C3)NC4=CC=C(C=C4)F

Description

4-fluoro-N-[(2-methyl-1H-indol-3-yl)(pyridin-4-yl)methyl]aniline is a heterocyclic compound featuring a 4-fluoroaniline moiety linked via a methylene bridge to a 2-methylindole and a pyridine ring. This structure combines aromatic, electron-rich (indole and pyridine) and electron-deficient (fluoroaniline) components, making it a candidate for applications in medicinal chemistry, particularly in targeting proteins or enzymes with hybrid binding pockets. The compound’s molecular formula is C₂₁H₁₈FN₃, and its structural uniqueness lies in the spatial arrangement of substituents, which may influence solubility, bioavailability, and receptor interactions .

Biological Activity

4-Fluoro-N-[(2-methyl-1H-indol-3-yl)(pyridin-4-yl)methyl]aniline is a complex organic compound with significant potential in medicinal chemistry. Characterized by its unique structure comprising an indole moiety, a pyridine ring, and an aniline group, this compound has shown promising biological activities, particularly in cancer research and drug development.

• Molecular Formula : C17H17FN2
• Molecular Weight : 285.31 g/mol
• Structure : The compound features a fluorine atom that enhances its chemical reactivity and biological interactions.

Preliminary studies indicate that 4-fluoro-N-[(2-methyl-1H-indol-3-yl)(pyridin-4-yl)methyl]aniline interacts with various molecular targets within biological systems. Its structural components suggest potential anticancer properties , likely due to its ability to inhibit tubulin polymerization, leading to apoptosis in cancer cells.

Biological Activity Overview

The compound's biological activity can be summarized as follows:

Activity	Description
Anticancer Effects	Exhibits significant cytotoxicity against various cancer cell lines, particularly via apoptosis.
Enzyme Inhibition	Potential to inhibit key enzymes involved in cancer progression and cell signaling pathways.
Receptor Binding	High affinity binding to multiple receptors, suggesting versatility in therapeutic applications.

Case Studies and Research Findings

• Cytotoxicity Studies : In vitro assays have demonstrated that 4-fluoro-N-[(2-methyl-1H-indol-3-yl)(pyridin-4-yl)methyl]aniline induces cell death in MCF-7 breast cancer cells, with IC50 values indicating effective potency compared to standard chemotherapeutics .
• Mechanistic Studies : Research involving colony formation assays and flow cytometry has revealed that the compound triggers apoptosis through caspase activation and reactive oxygen species (ROS) generation, highlighting its mechanism of action against cancer cells .
• Binding Affinity Assessments : Studies utilizing radiolabeled ligand binding assays have confirmed that this compound binds with high affinity to various protein targets, which could lead to the development of derivatives with enhanced efficacy.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 4-fluoro-N-[(2-methyl-1H-indol-3-yl)(pyridin-4-yl)methyl]aniline, it is useful to compare it with structurally similar compounds:

Compound Name	Activity	IC50 (µM)	Notes
4-Fluoro-N-(phenyl)aniline	Moderate anticancer effects	15	Similar structure; lower potency
N-(pyridinyl)indole derivative	High anticancer activity	5	More potent; different substitution pattern
Indole-based metal complexes	Variable activity	10 - 20	Enhanced activity through metal coordination

Comparison with Similar Compounds

Structural and Functional Insights

• Pyridine Positional Isomerism: The target compound’s pyridin-4-yl group may enhance π-stacking interactions compared to pyridin-2-yl () or pyridin-3-yl () analogs. In contrast, N-[(2-methyl-1H-indol-3-yl)(pyridin-2-yl)methyl]-3-nitroaniline () features a nitro group, which introduces strong electron-withdrawing effects, reducing basicity compared to the fluoro substituent in the target compound.
• Heterocyclic Variations: Replacement of indole and pyridine with thiazole () simplifies the structure but reduces aromatic surface area, likely diminishing interactions with hydrophobic pockets .
• Trifluoromethyl groups (, Compound 22) introduce steric bulk and metabolic stability but may reduce solubility .